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Compound of Interest

Compound Name: Deoxymethoxetamine

Cat. No.: B10823215

Disclaimer: Deoxymethoxetamine (DMXE) is a research chemical with limited available safety
and toxicological data.[1] As such, it must be handled with extreme caution, and for disposal
purposes, it should be treated as a hazardous substance.[2] The following procedures are
based on general best practices for the disposal of novel psychoactive substances and
laboratory chemicals in the absence of specific regulatory guidance. All disposal activities must
comply with local, state, and federal regulations.

Deoxymethoxetamine (DMXE) is a synthetic dissociative compound of the
arylcyclohexylamine class.[3] Due to its psychoactive properties and its structural similarity to
controlled substances like methoxetamine (MXE), it may be subject to regulations under laws
such as the Federal Analogue Act in the United States.[3] The toxicological properties of DMXE
have not been fully analyzed, and all chemicals may pose unknown hazards.[1][4] Therefore,
treating it as hazardous waste is a critical safety measure.[2]

Chemical and Physical Properties of
Deoxymethoxetamine

A summary of the known chemical and physical properties of DMXE is provided below. This
information is crucial for understanding its potential interactions and for proper handling during
the disposal process.
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Property Value

2-(ethylamino)-2-(3-methylphenyl)cyclohexan-1-
IUPAC Name (ethy )2 yiphenyley

one[5]
Synonyms DMXE, 3D-MXE, 3'-methyl-2-oxo-PCE[6][7]
Molecular Formula C15H21NO[3]
Molecular Weight 231.33 g/mol [3][5]
CAS Number 2666932-45-0[6][8]
Solubility DMSO: 10 mg/mlEthanol: 10 mg/mIDMF: 5
mg/mIPBS (pH 7.2): 5 mg/mi[1]
Appearance Crystalline Solid, Powder[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe collection and disposal of
Deoxymethoxetamine waste in a laboratory setting.

Objective: To safely collect and manage DMXE waste (pure substance, solutions, and
contaminated materials) for final disposal by a certified entity.

Materials:
o Personal Protective Equipment (PPE): Nitrile gloves, safety glasses/goggles, lab coat.

o Designated Hazardous Waste Container: A sturdy, leak-proof container with a screw-top lid,
compatible with the chemical waste. Plastic is often preferred.[9]

e Hazardous Waste Label.
e Secondary Containment Bin.

Procedure:
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Preliminary Hazard Assessment:

o Acknowledge that DMXE is a psychoactive arylcyclohexylamine with unknown long-term
toxicity.[7]

o Note that some vendors indicate it can cause respiratory and eye irritation.[8]

o Consult any available Safety Data Sheet (SDS), but be aware that for research chemicals,
these may be incomplete or classify the substance as "not classified" despite potential
hazards.[4] Treat the substance as hazardous regardless of SDS information.[2]

Wear Appropriate PPE:

o Always wear a lab coat, safety glasses, and chemically resistant gloves when handling
DMXE or its waste containers.

Waste Collection and Segregation:

o DO NOT dispose of DMXE down the sink or in the regular trash.[10] Discharging research
chemicals into the environment is prohibited.

o Solid Waste: Place pure, unused, or expired DMXE powder directly into the designated
hazardous waste container.

o Liquid Waste: Collect all solutions containing DMXE in the hazardous waste container.

o Contaminated Materials: Any items with trace contamination (e.qg., pipette tips, weighing
paper, gloves, vials) should also be placed in the solid hazardous waste container.

o Empty Containers: The original DMXE container must be triple-rinsed before being
discarded. The first rinse must be collected and disposed of as hazardous waste.[11] After
rinsing and air-drying, obliterate or deface the label before disposing of the container in the
appropriate recycling or solid waste stream.[10][11]

Container Labeling and Storage:

o Attach a hazardous waste label to the container as soon as the first waste is added.[2]
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o The label must include the full chemical name "Deoxymethoxetamine,” the concentration,
and the date accumulation started. Do not use abbreviations.[9]

o Keep the waste container securely closed at all times, except when adding waste.[11]

o Store the container in a designated "Satellite Accumulation Area" at or near the point of
generation.[9]

o Place the container in a secondary containment bin to prevent spills.[11]

» Arranging for Final Disposal:

o Once the waste container is full or has been accumulating for a specified period (e.g., up
to 12 months, depending on institutional policy), contact your institution's Environmental
Health and Safety (EHS) department to request a waste pickup.[9][11]

o The EHS office or a licensed hazardous waste contractor will transport the waste for final
disposal, typically via high-temperature incineration, which is the preferred method for
destroying controlled substances and research chemicals.[12]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of
Deoxymethoxetamine in a research environment.
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Caption: DMXE Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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